4-(4-((5-Chloro-2-methylphenyl)sulfonyl)piperazin-1-yl)-6-(trifluoromethyl)pyrimidine

• IUPAC Name: 4-[4-(5-chloro-2-methylphenyl)sulfonylpiperazin-1-yl]-6-(trifluoromethyl)pyrimidine
• InChI: InChI=1S/C16H16ClF3N4O2S/c1-11-2-3-12(17)8-13(11)27(25,26)24-6-4-23(5-7-24)15-9-14(16(18,19)20)21-10-22-15/h2-3,8-10H,4-7H2,1H3
• InChI Key: QMUQSEJPNLUCAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)S(=O)(=O)N2CCN(CC2)C3=NC=NC(=C3)C(F)(F)F
• Molecular Formula: C16H16ClF3N4O2S
• Molecular Weight: 420.8 g/mol

Description

4-(4-((5-Chloro-2-methylphenyl)sulfonyl)piperazin-1-yl)-6-(trifluoromethyl)pyrimidine is a useful research compound. Its molecular formula is C16H16ClF3N4O2S and its molecular weight is 420.84. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Applications

• Herbicidal Activity : Research has shown the synthesis of new pyrimidine and triazine intermediates for herbicidal sulfonylureas, indicating potential applications in agriculture. For instance, sulfonylureas derived from trifluoromethylpyrimidines have been identified as selective post-emergence herbicides in cotton, with selectivity achieved through sulfone metabolization. Additionally, selectivity in wheat is obtained by combining 4-methoxy-6-trifluoromethylpyrimidine with a lipophilic difluoromethyl-benzenesulfonamide moiety, showcasing the compound's versatility in agricultural applications (Hamprecht et al., 1999).

• Antiproliferative Activity : Another significant area of research is the synthesis of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives and their evaluation for antiproliferative activity against human cancer cell lines. This indicates the compound's potential in developing anticancer agents, with certain derivatives showing promising activity and warranting further investigation (Mallesha et al., 2012).

• Antimicrobial Agents : Novel pyrimidine, pyrazolopyrimidine, and pyrazolotriazine derivatives containing the sulfonyl moiety have been prepared, with some showing significant antimicrobial activity. This highlights the compound's potential in the development of new antimicrobial agents, addressing the growing concern of antibiotic resistance (Ammar et al., 2004).

• Anti-inflammatory and Analgesic Agents : The synthesis of novel compounds derived from visnaginone and khellinone, including benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, has been investigated for anti-inflammatory and analgesic activities. Some compounds exhibited high COX-2 selectivity, analgesic, and anti-inflammatory activities, suggesting potential applications in the treatment of inflammatory diseases (Abu‐Hashem et al., 2020).